2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole

• CAS No.: 754991-55-4
• Molecular Formula: C22H19NO
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-benzhydryl-3-phenyl-5H-1,2-oxazole
• InChI: InChI=1S/C22H19NO/c1-4-10-18(11-5-1)21-16-17-24-23(21)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-16,22H,17H2
• InChI Key: RVSBWUHSWPNTMY-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(N(O1)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole is an organic compound that features a unique structure combining a diphenylmethyl group, a phenyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole typically involves the reaction of diphenylmethanol with phenylacetonitrile in the presence of a base, followed by cyclization to form the oxazole ring. The reaction conditions often include the use of solvents such as dichloromethane or toluene and catalysts like aluminum chloride or boron trifluoride.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow methods to enhance efficiency and yield. These methods can include the use of microreactors to control reaction conditions precisely, leading to higher purity and reduced production costs.

Chemical Reactions Analysis

Types of Reactions

2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring to more saturated structures.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl and diphenylmethyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products Formed

The major products formed from these reactions include substituted oxazoles, reduced oxazole derivatives, and various functionalized phenyl and diphenylmethyl compounds.

Scientific Research Applications

2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress and cell signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Diphenylmethane: Shares the diphenylmethyl group but lacks the oxazole ring.

Phenylacetonitrile: Contains the phenyl group but differs in the nitrile functionality.

Oxazole: The core structure without the diphenylmethyl and phenyl groups.

Uniqueness

2-(Diphenylmethyl)-3-phenyl-2,5-dihydro-1,2-oxazole is unique due to its combination of structural features, which confer distinct chemical and biological properties